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Compound of Interest

Compound Name: 3,3'-Dichlorobiphenyl

Cat. No.: B134845 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of 3,3'-Dichlorobiphenyl (PCB 11). Adherence to these procedures is essential for

ensuring laboratory safety and regulatory compliance.

Hazard Identification and Exposure Limits
3,3'-Dichlorobiphenyl is a specific polychlorinated biphenyl (PCB) congener. While

comprehensive toxicological data for this individual congener is limited, PCBs as a class are

recognized as persistent organic pollutants with potential for significant health and

environmental effects.[1][2]

Key Hazards:

May cause damage to organs through prolonged or repeated exposure.[3]

Harmful if swallowed, inhaled, or absorbed through the skin.

Causes irritation to the skin, eyes, and respiratory tract.

Suspected of causing cancer.[4]

Very toxic to aquatic life with long-lasting effects.[3]
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Occupational Exposure Limits:

Specific OSHA Permissible Exposure Limits (PELs) or ACGIH Threshold Limit Values (TLVs)

for 3,3'-Dichlorobiphenyl (PCB 11) have not been established. Therefore, it is prudent to

adhere to the limits for PCB mixtures with similar chlorination levels as a conservative

measure.

Regulatory Body Substance
Exposure Limit (8-
hour TWA)

Notes

OSHA

Polychlorinated

biphenyls (42%

chlorine)

1 mg/m³ Skin designation

OSHA

Polychlorinated

biphenyls (54%

chlorine)

0.5 mg/m³ Skin designation

NIOSH
Polychlorinated

biphenyls
0.001 mg/m³ 10-hour TWA

ACGIH
Chlorodiphenyl (42%

chlorine)
1 mg/m³ Skin designation

ACGIH
Chlorodiphenyl (54%

chlorine)
0.5 mg/m³

Skin designation,

Confirmed animal

carcinogen with

unknown relevance to

humans (A3)

TWA: Time-Weighted Average. Data sourced from ATSDR and NJ Department of Health

Hazardous Substance Fact Sheets.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to 3,3'-
Dichlorobiphenyl. The following table summarizes the required and recommended PPE.
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Body Part Required PPE
Recommended
Material/Specifications

Hands Chemical-resistant gloves

Viton®, Silver Shield®/4H®, or

multi-layer laminates are

recommended for prolonged

contact. For incidental contact,

heavy-duty nitrile gloves may

be used, but must be replaced

immediately upon

contamination. Always inspect

gloves for degradation before

use.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles

Conforming to EN 166 (EU) or

ANSI Z87.1 (US) standards. A

face shield should be used

when there is a splash hazard.

Body Laboratory coat

A fully buttoned lab coat is the

minimum requirement. For

procedures with a higher risk

of splashes or aerosol

generation, a chemically

resistant apron or coveralls are

recommended.

Respiratory
Use in a certified chemical

fume hood

If a fume hood is not available

or if exposure limits are

exceeded, a NIOSH-approved

respirator with organic vapor

cartridges is required. For

higher concentrations or in

emergency situations, a full-

face respirator or a self-

contained breathing apparatus

(SCBA) may be necessary.
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Note: No specific glove permeation data for 3,3'-Dichlorobiphenyl was found. The

recommendations are based on general guidance for PCBs. It is crucial to consult the glove

manufacturer's specific chemical resistance data.

Operational Plan for Handling 3,3'-Dichlorobiphenyl
This section provides a step-by-step guide for the safe handling of 3,3'-Dichlorobiphenyl in a

laboratory setting.

Pre-Operational Procedures
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying all potential hazards and establishing control measures.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a

current certification.

Gather Materials: Assemble all necessary chemicals, equipment, and PPE before starting

work.

Emergency Preparedness: Locate the nearest safety shower, eyewash station, and spill kit.

Ensure all personnel are familiar with emergency procedures.

Handling Procedures
Work Area: All handling of 3,3'-Dichlorobiphenyl must be conducted within a certified

chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment: Don all required PPE as outlined in Section 2.

Weighing and Transfer: When weighing, use an analytical balance inside the fume hood or in

a ventilated balance enclosure. Use appropriate tools (e.g., spatulas, weighing paper) to

avoid contamination.

Solution Preparation: When preparing solutions, add 3,3'-Dichlorobiphenyl slowly to the

solvent to avoid splashing.

Avoid Aerosol Generation: Take care to avoid creating dust or aerosols during handling.
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Post-Operational Procedures
Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with 3,3'-Dichlorobiphenyl. A common procedure involves washing with a detergent

solution followed by a solvent rinse (e.g., acetone or ethanol), ensuring the solvent is

compatible with the surface material. All decontamination materials must be disposed of as

hazardous waste.

Waste Disposal: All waste contaminated with 3,3'-Dichlorobiphenyl must be disposed of as

hazardous waste in accordance with EPA regulations (see Section 4).

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves

should be removed last.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Decontamination and Disposal Plan
Proper decontamination and disposal are critical to prevent environmental contamination and

ensure regulatory compliance.

Spill Response
For a minor spill within a chemical fume hood:

Alert Personnel: Inform others in the immediate area.

Containment: Use a spill kit to absorb the material.

Decontamination: Decontaminate the area as described in Section 3.3.

Disposal: Collect all contaminated materials in a sealed, labeled container for hazardous

waste disposal.

For a major spill or a spill outside of a fume hood:

Evacuate: Immediately evacuate the laboratory and alert others.

Isolate: Close the laboratory doors and prevent entry.
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Notify: Contact the institution's Environmental Health and Safety (EHS) department and

emergency services.

Do Not Attempt to Clean: Await the arrival of trained emergency response personnel.

Waste Disposal
All materials contaminated with 3,3'-Dichlorobiphenyl are regulated as PCB waste under the

Toxic Substances Control Act (TSCA).

Waste Characterization: While pure 3,3'-Dichlorobiphenyl is not a listed RCRA hazardous

waste, it may be subject to RCRA regulations if mixed with a listed hazardous waste (e.g.,

certain solvents). It is the generator's responsibility to properly characterize the waste.

Containerization: Collect all solid and liquid waste in clearly labeled, sealed, and chemically

compatible containers. The label must include "Hazardous Waste," the full chemical name,

and the associated hazards.

Disposal Vendor: Arrange for pickup and disposal by a licensed hazardous waste vendor.

The primary disposal method for PCBs is high-temperature incineration at an EPA-approved

facility.[3]

Visual Workflow Diagrams
The following diagrams illustrate the key workflows for handling 3,3'-Dichlorobiphenyl.
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Caption: Workflow for the safe handling of 3,3'-Dichlorobiphenyl.
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Caption: Emergency response workflow for a 3,3'-Dichlorobiphenyl spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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